2-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one

• IUPAC Name: 2-[4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H30N6O/c1-15-4-6-24(7-5-15)18(25)13-22-8-10-23(11-9-22)17-12-16(21(2)3)19-14-20-17/h12,14-15H,4-11,13H2,1-3H3
• InChI Key: ZYKATNAVIKIACU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2CCN(CC2)C3=CC(=NC=N3)N(C)C
• Molecular Formula: C18H30N6O
• Molecular Weight: 346.5 g/mol
• CAS No.: 2640822-63-3

Description

The compound 2-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one features a pyrimidine core substituted with a dimethylamino group at position 6, linked via a piperazine ring to a 4-methylpiperidinyl ethanone moiety. This structure combines nitrogen-rich heterocycles, which are common in pharmaceuticals due to their ability to engage in hydrogen bonding and modulate pharmacokinetic properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Pyrimidine-Based Analogs

2-{4-[2-(Ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one ()

• Key Differences: Substituents: Position 2 has an ethylamino group (vs. dimethylamino at position 6 in the target compound). Position 6 has a methyl group (vs. dimethylamino).
• The methyl group at position 6 could decrease solubility due to reduced polarity .

4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine ()

• Key Differences: Lacks the piperazine and ethanone linker present in the target compound. Features a piperidinyl group directly attached to the pyrimidine.
• Implications: Simplified structure may enhance crystallinity, as noted in crystallography studies, but reduces opportunities for modular interactions .

Heterocyclic Core Variations

7-{4-[(Dimethylamino)methyl]piperidin-1-yl}-2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)-4H-pyrido[1,2-a]pyrimidin-4-one ()

• Key Differences: Replaces pyrimidine with a pyrazolo-pyrazine core. Includes a pyrido-pyrimidinone system.
• Implications :
  • The fused heterocyclic system may improve planar stacking interactions but could increase metabolic complexity .

6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-2-(2-methyl-benzoimidazol-1-yl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine ()

• Key Differences: Thienopyrimidine core (vs. pyrimidine). Methanesulfonyl-piperazine substituent (electron-withdrawing vs. dimethylamino in the target compound).
• Implications: Sulfonyl groups enhance stability but may reduce membrane permeability due to increased polarity. The thienopyrimidine core offers distinct electronic properties for kinase inhibition .

Linker and Substituent Modifications

1-(4-(4-((5-Chloro-4-((2-(1-isopropyl-1H-1,2,4-triazol-3-yl)phenyl)amino)pyrimidin-2-yl)amino)phenyl)piperazin-1-yl)ethan-1-one ()

• Key Differences :
  • Chloro and triazole-phenyl substituents introduce halogen and aromatic heterocycles.
  • Lacks the 4-methylpiperidinyl group.
• The triazole group may engage in click chemistry for conjugation .

(3R)-1-(2-Oxo-2-{4-[4-(pyrimidin-2-yl)phenyl]piperazin-1-yl}ethyl)pyrrolidine-3-carboxylic acid chlorolithium ()

• Key Differences :
  • Pyrrolidine-carboxylic acid substituent (vs. 4-methylpiperidine).
  • Pyrimidin-2-yl phenyl group (vs. pyrimidin-4-yl in the target compound).
• Implications :
  • Carboxylic acid enhances water solubility, while the stereochemistry (R-configuration) may influence chiral recognition in biological systems .

Comparative Data Table

Compound Feature	Target Compound	Closest Analog ()	Thienopyrimidine Derivative ()
Core Structure	Pyrimidin-4-yl	Pyrimidin-4-yl	Thieno[3,2-d]pyrimidine
Key Substituents	6-(Dimethylamino)	2-(Ethylamino), 6-methyl	4-Morpholin-4-yl, 2-methyl-benzoimidazole
Linker	Piperazine-ethanone	Piperazine-ethanone	Piperazine-methanesulfonyl
Molecular Weight (Da)	~400 (estimated)	~390 (estimated)	494.19 (reported)
Polar Groups	Dimethylamino	Ethylamino, methyl	Methanesulfonyl, morpholine
Potential Applications	Kinase inhibition, CNS drugs	Antibacterial agents	Anticancer therapies